5-Amino-N-cyclopropylmethyl-2-fluoro-benzamide

Specification

• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 5-amino-N-(cyclopropylmethyl)-2-fluorobenzamide
• Standard InChI: InChI=1S/C11H13FN2O/c12-10-4-3-8(13)5-9(10)11(15)14-6-7-1-2-7/h3-5,7H,1-2,6,13H2,(H,14,15)
• Standard InChI Key: XHGMGBPKUCIOFO-UHFFFAOYSA-N
• SMILES: C1CC1CNC(=O)C2=C(C=CC(=C2)N)F
• Canonical SMILES: C1CC1CNC(=O)C2=C(C=CC(=C2)N)F

Introduction

5-Amino-N-cyclopropylmethyl-2-fluoro-benzamide is a chemical compound that has garnered attention in various research contexts, particularly in the fields of organic chemistry and pharmaceuticals. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential applications.

Synthesis Methods

While specific synthesis details for this compound are not provided in the search results, similar benzamides are often synthesized through reactions involving the introduction of amino groups, fluorination, and the attachment of cyclopropylmethyl groups to the nitrogen atom. These processes typically involve multiple steps, including protection and deprotection of functional groups to ensure selective modification.

Biological Activity

Compounds with benzamide structures are often investigated for their interactions with biological targets, such as enzymes or receptors. The presence of a fluorine atom and a cyclopropylmethyl group can significantly influence the compound's pharmacokinetic properties and biological activity.

5-Amino-N-butyl-N-cyclopropyl-2-fluorobenzamide

• Molecular Formula: C14H19FN2O

• Molecular Weight: 250.31 g/mol

• Structure: This compound has a butyl group instead of a cyclopropylmethyl group attached to the nitrogen atom.

5-Amino-N-(cyclopentylmethyl)-2-fluorobenzamide

• Molecular Formula: C13H17FN2O

• Molecular Weight: 236.28 g/mol

• Structure: This compound features a cyclopentylmethyl group attached to the nitrogen atom.

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
5-Amino-N-cyclopropylmethyl-2-fluoro-benzamide	Not specified	208.23	1153288-63-1
5-Amino-N-butyl-N-cyclopropyl-2-fluorobenzamide	C14H19FN2O	250.31	Not specified
5-Amino-N-(cyclopentylmethyl)-2-fluorobenzamide	C13H17FN2O	236.28	Not specified